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Compound of Interest

Compound Name: Gold-193

Cat. No.: B1217023

This technical guide provides a comprehensive overview of the nuclear properties, position in
the chart of nuclides, and experimental data for Gold-193 (1°3Au). It is intended for researchers,
scientists, and professionals in drug development who may utilize radionuclides in their work.

Position in the Chart of Nuclides

Gold-193 is a radioactive isotope of gold with 79 protons and 114 neutrons.[1] It is situated
among the neutron-deficient isotopes of gold. In the chart of nuclides, it is surrounded by other
gold isotopes, its isobaric neighbors (nuclides with the same mass number A=193), and its
isotonic neighbors (nuclides with the same neutron number N=114). Its direct parent nuclide is
Mercury-193 (1°3Hg), and it decays into Platinum-193 (*°3Pt).[2]

Nuclear Properties of Gold-193 (Ground State)

The fundamental nuclear properties of the ground state of Gold-193 are summarized in the
table below. This data is crucial for understanding its stability, decay characteristics, and
potential applications.
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Property Value
Symbol 193Auy
Atomic Number (2) 79
Neutron Number (N) 114
Mass Number (A) 193

Isotopic Mass

192.964150(11) u

Mass Excess

-33.394325 MeV/[3]

Binding Energy per Nucleon

7.92411 MeV[3][4]

Half-life

17.65(15) hours[2][5]

Decay Mode

Electron Capture (EC)/B+ (100%)[2][6]

Decay Energy

1.075(9) MeV[2]

Daughter Isotope

193Pt

Spin and Parity (Jm)

3/2+[1][2]

Magnetic Dipole Moment

+0.1396(5) pN[2]

Quadrupole Moment

+0.664(20) barn[2]

Nuclear Isomers of Gold-193

Gold-193 has two known nuclear isomers, which are excited metastable states of the nucleus

with longer half-lives than typical excited states. Their properties are distinct from the ground

state and are detailed below.
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Property Gold-193m1 Gold-193m2

Symbol 193m1Au 193m2Au

Excitation Energy 290.20(4) keV[5][7] 2486.7(6) keV[2][8]
Half-life 3.9(3) seconds|[7][8] 150(50) nanoseconds[2][8]

Isomeric Transition (IT) ) B
Decay Modes Isomeric Transition (IT)[8]
(99.97%)EC/B+ (0.03%)[7][8]

Daughter Isotope(s) 193Au (via IT)193pt (via EC/B+) 193Au
Spin and Parity (Jm) 11/2-[1][7] (31/24)[2]
Magnetic Dipole Moment 6.18(9) uN[7]

Quadrupole Moment +1.98(6) barn[7]

Decay Scheme of Gold-193

The decay of Gold-193 and its parent nuclide follows a specific pathway. The primary parent of
193AuU is 193Hg, which decays into 1°3Au. Subsequently, 193Au decays into 1°3Pt. The isomers of
Gold-193 primarily decay via isomeric transition to the ground state.
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Decay Pathway for Gold-193
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Decay pathway leading to and from Gold-193.

Experimental Protocols

The production and characterization of Gold-193 involve nuclear reactions and subsequent
analysis. While specific proprietary protocols may vary, the general methodologies are outlined

below.

Gold-193 is typically produced by irradiating a stable target with charged particles or neutrons
in a cyclotron or nuclear reactor. A common production route involves the decay of its parent

nuclide, Mercury-193.
Example Protocol: Production via (p,xn) or (d,xn) reactions on Platinum

e Target Preparation: A high-purity, thin foil of a stable platinum isotope (e.qg., °4Pt or 1°>Pt) is
prepared. The target thickness is optimized to maximize the yield of the desired reaction
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while minimizing energy loss of the incident beam.

Irradiation: The platinum target is bombarded with a high-energy proton or deuteron beam
from a cyclotron. The beam energy is selected to favor the 1°4Pt(p,2n)1°3Au or
195Pt(p,3n)93Au reaction channels.

Cooling: After irradiation, the target is allowed to "cool" for a period to let short-lived,
unwanted radionuclides decay.

Chemical Separation: The gold radioisotopes are chemically separated from the bulk
platinum target. This can be achieved through techniques such as solvent extraction or ion-
exchange chromatography. For example, the irradiated target can be dissolved in aqua
regia, and gold can be selectively extracted into an organic solvent like methyl isobutyl
ketone (MIBK).

Purification: The extracted Gold-193 is further purified to remove any remaining
contaminants, ensuring high radiochemical purity.

After production and separation, the properties and quantity of Gold-193 must be determined.
Protocol: Gamma-Ray Spectroscopy for Half-life and Purity Determination

Sample Preparation: A purified sample of Gold-193 is prepared in a standard geometry (e.g.,
a vial or point source).

Data Acquisition: The sample is placed in front of a high-purity germanium (HPGe) detector.
The detector is shielded to reduce background radiation. Gamma-ray spectra are collected
over a period of several half-lives.

Spectral Analysis: The resulting spectra are analyzed to identify the characteristic gamma-
ray energies emitted during the decay of Gold-193 to Platinum-193. The purity of the sample
can be assessed by searching for gamma peaks from other radionuclides.

Half-life Measurement: The activity (proportional to the count rate in a characteristic
photopeak) is measured at different time points. The half-life is determined by fitting the
decay data to an exponential decay curve.
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 Activity Quantification: The absolute activity of the sample is determined by comparing the
count rate to that of a calibrated source with similar gamma energies or by using the known
detector efficiency for the specific geometry and energies.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the production and analysis of
Gold-193.
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General Workflow for Gold-193 Production and Analysis
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A typical workflow for producing and analyzing Gold-193.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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